4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide

• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C19H23NO3/c1-2-22-14-15-23-18-10-8-17(9-11-18)19(21)20-13-12-16-6-4-3-5-7-16/h3-11H,2,12-15H2,1H3,(H,20,21)
• InChI Key: BCTBECFUHSWUOP-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)C(=O)NCCC2=CC=CC=C2

Description

4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide, also known as EPPB, is a compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. EPPB is a small molecule inhibitor that targets the protein-protein interaction between two key proteins, HIF-1α and p300/CBP. This interaction is crucial for the transcriptional activation of genes involved in tumor growth and angiogenesis. Inhibition of this interaction by EPPB has shown promising results in preclinical studies as a potential anticancer agent.

Mechanism of Action

4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide targets the protein-protein interaction between HIF-1α and p300/CBP. HIF-1α is a transcription factor that plays a crucial role in the adaptation of cells to hypoxic conditions, which is a common feature of solid tumors. p300/CBP is a coactivator that interacts with HIF-1α to activate the transcription of genes involved in tumor growth and angiogenesis. Inhibition of this interaction by 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide results in the downregulation of these genes and inhibition of tumor growth.
Biochemical and Physiological Effects:
4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide has been shown to have minimal toxicity and few off-target effects in preclinical studies. In addition to its anticancer effects, 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide has also been shown to have anti-inflammatory and neuroprotective effects. 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide has been shown to reduce inflammation in a mouse model of acute lung injury and to protect against neurodegeneration in a mouse model of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide is its specificity for the HIF-1α/p300/CBP interaction, which minimizes off-target effects. 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide has also been shown to have good pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. One limitation of 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide is its low solubility, which can make it difficult to administer in vivo. However, this limitation can be overcome through the use of appropriate solvents or formulation strategies.

Future Directions

There are several potential future directions for research on 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide. One direction is the development of 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide analogs with improved pharmacokinetic properties and efficacy. Another direction is the investigation of 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide in combination with other anticancer agents to enhance its therapeutic potential. Additionally, the role of 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide in other diseases, such as pulmonary arterial hypertension and neurodegenerative disorders, warrants further investigation.

Synthesis Methods

4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide can be synthesized through a multistep process involving the reaction of 4-bromobenzoyl chloride with 2-ethoxyethanol and subsequent reactions with 2-phenylethylamine and sodium hydride. The final product is obtained through recrystallization and purification.

Scientific Research Applications

4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide has been extensively studied for its potential as an anticancer agent. In preclinical studies, 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide has been shown to inhibit tumor growth and angiogenesis in various cancer types, including breast, lung, and colon cancer. 4-(2-ethoxyethoxy)-N-(2-phenylethyl)benzamide has also been studied for its potential in treating other diseases, such as pulmonary arterial hypertension and neurodegenerative disorders.